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Compound of Interest

Compound Name: Colesevelam

Cat. No.: B1201991

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the administration and dosage of

colesevelam in rat studies, drawing from various preclinical investigations. The protocols

outlined below are intended to serve as a foundational resource for designing and executing

experiments involving this second-generation bile acid sequestrant.

Quantitative Data Summary
The following tables summarize the dosages and administration details of colesevelam used

in various rat studies.

Table 1: Colesevelam Dosage and Administration in Rat Toxicity and Fertility Studies
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Study
Type

Rat Strain
Administr
ation
Route

Dosage Duration
Key
Findings

Referenc
e

Developme

ntal

Toxicity

Sprague-

Dawley

Dietary

Admixture

300, 1,000,

or 3,000

mg/kg/day

During

gestation

No

maternal or

fetal

toxicity

observed.

[1]

Pre- and

Postnatal

Toxicity

Sprague-

Dawley

Oral

Gavage

100, 300,

or 1,000

mg/kg/day

Gestation

Day 6 to

Postpartum

Day 22

No adverse

effects on

gestation,

parturition,

lactation,

or F1

generation

developme

nt.

[1][2]

Fertility

and

Reproducti

ve

Performan

ce

Not

Specified

Dietary

Admixture

0.2, 1, and

2 g/kg/day

(200, 1000,

2000

mg/kg/day)

Males: 4

weeks pre-

mating and

3 weeks

cohabitatio

n.

Females: 2

weeks pre-

mating to

Gestation

Day 7.

No

significant

adverse

reproductiv

e or fertility

effects.

[3][4]

Table 2: Colesevelam Dosage and Administration in Rat Metabolic Studies
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Study
Focus

Rat Strain
Administr
ation
Route

Dosage Duration
Key
Findings

Referenc
e

Hyperchole

sterolemia

Not

Specified

Dietary

Admixture

0.2% to

0.8% in the

diet

Not

Specified

Dose-

related

increase in

fecal bile

acid

excretion.

[4]

Hyperchole

sterolemia

Not

Specified

Oral

Administrat

ion

300 and

1,000

mg/kg/day

15 days

Reduced

serum

cholesterol

by 8% and

20%,

respectivel

y.

[4]

Insulin

Resistance

Diet-

Induced

Obesity (F-

DIO) F344

rats

Dietary

Admixture

2% in high-

energy diet
4 weeks

Improved

glucose

tolerance

and

increased

GLP-1

release.

[5][6]

Experimental Protocols
2.1. Protocol for Dietary Admixture of Colesevelam

This protocol is suitable for long-term studies where continuous administration is desired.

Materials:

Colesevelam hydrochloride powder

Standard or specialized rat chow (powdered or pellet form)
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Precision balance

Spatula

Mixing container (e.g., stainless steel bowl or a small feed mixer)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Dose Calculation: Determine the required concentration of colesevelam in the feed (e.g.,

2% by weight). For a 1 kg batch of feed, 20 g of colesevelam hydrochloride would be

needed.

Preparation of Medicated Feed:

Weigh the required amount of colesevelam hydrochloride powder accurately.

If using powdered chow, add the colesevelam to the chow in the mixing container. Mix

thoroughly to ensure a homogenous distribution. Start with a small amount of chow and

triturate the colesevelam with it before adding the rest of the chow to ensure even mixing.

If using pelleted chow, the pellets will need to be ground to a powder before mixing with

the colesevelam. The mixture can then be re-pelleted if necessary, though offering it as a

meal is often sufficient.

Administration:

Provide the medicated feed to the rats ad libitum.

Replace the feed regularly (e.g., every 2-3 days) to maintain freshness.

Monitor food consumption to estimate the daily dose of colesevelam consumed by each

animal.

2.2. Protocol for Oral Gavage of Colesevelam

This protocol is suitable for studies requiring precise, intermittent dosing.
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Materials:

Colesevelam hydrochloride powder

Vehicle (e.g., sterile water, 0.5% methylcellulose)

Precision balance

Mortar and pestle (optional, for fine powdering)

Magnetic stirrer and stir bar

Volumetric flask

Appropriately sized syringes (e.g., 1 mL, 3 mL)

Stainless steel, curved gavage needles (16-18 gauge for adult rats)

Animal scale

PPE: lab coat, gloves, safety glasses

Procedure:

Formulation Preparation:

Calculate the required concentration of the colesevelam suspension based on the desired

dosage (e.g., mg/kg) and the dosing volume (typically 5-10 mL/kg for rats). For a 100

mg/kg dose in a 300g rat with a dosing volume of 5 mL/kg, the rat would receive 1.5 mL of

a 20 mg/mL suspension.

Weigh the necessary amount of colesevelam hydrochloride.

Levigate the powder with a small amount of the vehicle to form a smooth paste.

Gradually add the remaining vehicle while stirring continuously with a magnetic stirrer to

create a uniform suspension.

Animal Preparation and Dosing:
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Weigh the rat immediately before dosing to calculate the precise volume of the suspension

to be administered.

Gently restrain the rat.

Measure the correct length for gavage needle insertion by holding the needle alongside

the rat, with the tip at the last rib; the hub of the needle should be at the level of the

incisors.

Draw the calculated volume of the colesevelam suspension into the syringe with the

gavage needle attached.

Insert the gavage needle into the mouth, passing it over the tongue and into the

esophagus. The needle should pass with minimal resistance. If resistance is met, withdraw

and re-insert.

Slowly administer the suspension.

Withdraw the needle gently and return the animal to its cage.

Monitor the animal for any signs of distress post-administration.

Visualizations
3.1. Signaling Pathway: Colesevelam's Mechanism of Action

The following diagram illustrates the key signaling pathway affected by colesevelam. By

binding to bile acids in the intestine, colesevelam prevents their reabsorption, leading to a

cascade of events that ultimately lowers cholesterol and can improve glycemic control.
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Caption: Mechanism of action of colesevelam.

3.2. Experimental Workflow

The diagram below outlines a typical experimental workflow for a rat study investigating the

effects of colesevelam.
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Caption: General experimental workflow for a rat study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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